Cas no 941294-38-8 (5-Bromo-4-(3,4-dimethylphenyl)pyrimidine)

5-Bromo-4-(3,4-dimethylphenyl)pyrimidine is a brominated pyrimidine derivative featuring a 3,4-dimethylphenyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The dimethylphenyl group enhances steric and electronic properties, making it valuable for modulating biological activity or material characteristics. High purity and well-defined structure ensure reproducibility in research and industrial applications. Suitable for use in medicinal chemistry and material science, this compound provides a reliable building block for constructing complex molecular architectures.
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine structure
941294-38-8 structure
Product Name:5-Bromo-4-(3,4-dimethylphenyl)pyrimidine
CAS No:941294-38-8
MF:C12H11BrN2
MW:263.133141756058
MDL:MFCD09800943
CID:821273
PubChem ID:26369918
Update Time:2025-06-07

5-Bromo-4-(3,4-dimethylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-(3,4-dimethylphenyl)pyrimidine
    • 5-Bromo-4-(3,4-dimethylphenyl)pyrimidine (ACI)
    • 5-Bromo-4-(3,4-dimethyl-phenyl)-pyrimidine
    • 941294-38-8
    • 5-Bromo-4-(3,4-dimethylphenyl)pyrimidine, AldrichCPR
    • AKOS015834336
    • BS-23348
    • DTXSID90650013
    • MFCD09800943
    • J-517048
    • SB58476
    • MDL： MFCD09800943
    • Inchi： 1S/C12H11BrN2/c1-8-3-4-10(5-9(8)2)12-11(13)6-14-7-15-12/h3-7H,1-2H3
    • InChI Key： TYVXESWZRHOVSY-UHFFFAOYSA-N
    • SMILES： BrC1C(C2C=C(C)C(C)=CC=2)=NC=NC=1

Computed Properties

  • Exact Mass: 262.01100
  • Monoisotopic Mass: 262.01056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78000
  • LogP: 3.52290

5-Bromo-4-(3,4-dimethylphenyl)pyrimidine Security Information

  • Hazardous Material Identification： Xi

5-Bromo-4-(3,4-dimethylphenyl)pyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-4-(3,4-dimethylphenyl)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A089001070-100g
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine
 941294-38-8 95%
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 $400.00 2023-08-31
TRC
B691713-100mg
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine
 941294-38-8
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 $ 64.00 2023-04-18
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B691713-250mg
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 $ 75.00 2023-04-18
TRC
B691713-500mg
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine
 941294-38-8
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 $ 87.00 2023-04-18
TRC
B691713-1g
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine
 941294-38-8
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 $ 98.00 2023-04-18
Chemenu
CM166808-100g
5-bromo-4-(3,4-dimethylphenyl)pyrimidine
 941294-38-8 95%
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 $320 2021-08-05
Apollo Scientific
OR11513-1g
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine
 941294-38-8 98%
1g
 £90.00 2023-09-01
Apollo Scientific
OR11513-5g
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine
 941294-38-8 98%
5g
 £310.00 2023-09-01
Chemenu
CM166808-100g
5-bromo-4-(3,4-dimethylphenyl)pyrimidine
 941294-38-8 95%
100g
 $387 2024-07-19
abcr
AB236683-1 g
5-Bromo-4-(3,4-dimethylphenyl)pyrimidine; 98%
 941294-38-8
1g
 €93.00 2023-04-27

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